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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties
and structure of Propofol-d14. The information is tailored for researchers, scientists, and
professionals involved in drug development and analysis.

Core Chemical Properties

Propofol-d14 is the deuterated analog of the widely used intravenous anesthetic agent,
Propofol. In Propofol-d14, the fourteen hydrogen atoms on the two isopropyl groups are
replaced with deuterium. This isotopic substitution is primarily utilized in analytical chemistry,
particularly in mass spectrometry-based quantification methods, where it serves as a stable
internal standard. The physical properties of Propofol-d14 are expected to be very similar to
those of its non-deuterated counterpart, Propofol.

Quantitative Data Summary
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Property Propofol-d14 Propofol

CAS Number 2514564-65-7[1] 2078-54-8[2][3][4]

Molecular Formula C12H4D140[5] C12H180[2][3][4]

Molecular Weight 192.36 g/mol [5] 178.27 g/mol [2][3][4]

IUPAC Name 2.6-Dis(propan-2-yl 2,6-di(propan-2-yl)phenol[2]
d7)phenol[1]

Melting Point Not explicitly available 18 °C[2][3][6][7]

Boiling Point Not explicitly available 256 °C[2][31[6][7]

Solubility in Water Not explicitly available Very slightly soluble[3][6][8]

pKa Not explicitly available 11[6][9]

Chemical Structure

The fundamental structure of Propofol-d14 consists of a phenol ring substituted with two
deuterated isopropyl groups at positions 2 and 6.

Caption: Chemical structure of Propofol-d14.

Experimental Protocols
Mass Spectrometry for Quantification

Methodology: A common application of Propofol-d14 is as an internal standard for the
quantification of Propofol in biological matrices using liquid chromatography-mass spectrometry
(LC-MS).

e Sample Preparation:

o A known amount of Propofol-d14 is spiked into the biological sample (e.g., plasma,
urine).

o Proteins are precipitated using a suitable solvent like acetonitrile.
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o The sample is centrifuged, and the supernatant is collected.

o The supernatant may be further purified using solid-phase extraction (SPE).

e LC Separation:
o The extracted sample is injected into a liquid chromatograph.
o A C18 reverse-phase column is typically used for separation.

o A gradient elution with a mobile phase consisting of a mixture of an aqueous solvent (e.g.,
water with a small amount of formic acid) and an organic solvent (e.g., acetonitrile or
methanol) is employed to separate Propofol and Propofol-d14 from other matrix
components.

e Mass Spectrometric Detection:

o The eluent from the LC is introduced into a mass spectrometer, often a triple quadrupole
instrument.

o lonization is typically achieved using atmospheric pressure chemical ionization (APCI) or
electrospray ionization (ESI) in negative ion mode.[10]

o The mass spectrometer is operated in multiple reaction monitoring (MRM) mode.

o Specific precursor-to-product ion transitions are monitored for both Propofol and
Propofol-d14. For Propofol, a common transition is the fragmentation of the [M-H]~ ion at
m/z 177 to a product ion at m/z 161, which corresponds to the loss of a methyl radical and
a hydrogen radical.[10] For Propofol-d14, the corresponding transition would be from the
[M-H]~ ion.

o The peak area ratio of the analyte (Propofol) to the internal standard (Propofol-d14) is
used to construct a calibration curve and quantify the concentration of Propofol in the
sample.[11][12]
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Caption: Experimental workflow for Propofol quantification using Propofol-d14.
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NMR Spectroscopy for Structural Confirmation

Methodology: Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the
structure of Propofol-d14 and to study its interactions with other molecules.

e Sample Preparation:

o Dissolve a small amount of Propofol-d14 in a suitable deuterated solvent (e.qg.,
chloroform-d, methanol-d4).

o Transfer the solution to an NMR tube.
e H NMR Spectroscopy:

o Acquire a *H NMR spectrum. Due to the deuteration of the isopropyl groups, the
characteristic signals for the methyl and methine protons of these groups will be absent.

o The spectrum will be dominated by the signals from the aromatic protons and the hydroxyl
proton.

e 13C NMR Spectroscopy:

o Acquire a 133C NMR spectrum. The signals for the carbons in the deuterated isopropyl
groups will show characteristic splitting patterns due to coupling with deuterium (a spin-1
nucleus).

e 2D NMR Spectroscopy:

o Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single
Quantum Coherence) can be used to confirm the connectivity of the molecule.

Biological Activity and Signaling Pathways

The biological activity of Propofol-d14 is assumed to be identical to that of Propofol, as the
isotopic substitution is not expected to significantly alter its pharmacological properties.
Propofol primarily exerts its anesthetic effects by potentiating the activity of the y-aminobutyric
acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the central
nervous system.[1][13]
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Metabolism of Propofol

Propofol is extensively metabolized in the liver.[13][14] The primary metabolic pathway is
glucuronidation of the phenolic hydroxyl group, a reaction catalyzed by UDP-
glucuronosyltransferase (UGT) enzymes, particularly UGT1A9.[15] A smaller fraction of
Propofol is hydroxylated by cytochrome P450 enzymes (mainly CYP2B6 and CYP2C9) to form
2,6-diisopropyl-1,4-quinol, which is then conjugated.[5][15]
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Caption: Simplified metabolic pathway of Propofol.

GABA-A Receptor Signaling

Propofol binds to a distinct site on the GABA-A receptor, allosterically modulating its function.
[16][17] This binding increases the affinity of the receptor for GABA and prolongs the opening
of the chloride channel, leading to an enhanced influx of chloride ions.[13] This hyperpolarizes
the neuron, making it less likely to fire an action potential, thus producing the sedative and
hypnotic effects of the drug.
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Caption: Propofol's mechanism of action at the GABA-A receptor.

Beyond its primary action on GABA-A receptors, research has indicated that Propofol can also
influence other signaling pathways, including:

« HTR1A/GRIA2/PIK3R1 signaling pathway: Propofol has been shown to suppress this
pathway, which may contribute to cognitive dysfunction.[18]

 RAR0O-Snhgl-Bdnf regulatory cascade: Propofol-induced neurotoxicity has been linked to the
amplification of RAR signaling pathways.[19]

o JAK2/STAT3 and PI3K/AKT pathways: Propofol can activate these cytoprotective signaling
pathways.[20]
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¢ GluN2B-containing NMDA receptor/ERK1/2 signaling pathway: Propofol may produce
analgesic effects by regulating this pathway in the spinal dorsal horn.[21]

This technical guide provides a foundational understanding of the chemical properties,
structure, and relevant experimental and biological contexts of Propofol-d14. For further
detailed information, consulting the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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